Cas no 1251830-57-5 (1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one)
1251830-57-5 structure
Product Name:1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one
CAS No:1251830-57-5
MF:C19H20O3
MW:296.360305786133
CID:1080603
PubChem ID:49831652
Update Time:2025-04-20
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one
- 1,7-Bis(4-hydroxyphenyl)hept-6-e
- [ "" ]
- (6E)-1,7-Bis(4-hydroxyphenyl)-6-hepten-3-one
- CHEMBL1270155
- (6E)-1,7-bis(4-hydroxyphenyl)hept-6-en-3-one
- (E)-1,7-bis(4-hydroxyphenyl)hept-6-en-3-one
- CS-0016233
- 1?7-Bis(4-hydroxyphenyl)hept-6-en-3-one
- (E)-1,7-bis(4-hydroxyphenyl)-6-hepten-3-one
- 1251830-57-5
- HY-N0997
- Q27139029
- 1,7-Bis(4-hydroxyphenyl)hept-6-en-3-on
- 6-Hepten-3-one, 1,7-bis(4-hydroxyphenyl)-, (6E)-
- AKOS025288815
- CHEBI:70698
- DA-59536
-
- Inchi: 1S/C19H20O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h1,3,5-6,8-9,11-14,21-22H,2,4,7,10H2/b3-1+
- InChI Key: PDFRZPRYDQDKCQ-HNQUOIGGSA-N
- SMILES: O=C(CC/C=C/C1C=CC(=CC=1)O)CCC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 296.14100
- Monoisotopic Mass: 296.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 539.5±45.0 °C at 760 mmHg
- Flash Point: 294.1±25.2 °C
- Solubility: Almost insoluble (0.059 g/l) (25 º C),
- PSA: 57.53000
- LogP: 4.09310
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116039-5mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 95% | 5mg |
$957.90 | 2023-09-03 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2514-1 mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B54120-5mg |
(E)-1,7-bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 5mg |
¥5120.0 | 2022-04-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2514-1mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 1mg |
¥ 4480 | 2023-09-08 | ||
| TargetMol Chemicals | TN2514-1 mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 98% | 1mg |
¥ 4,480 | 2023-07-11 | |
| A2B Chem LLC | AA30009-5mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 5mg |
$635.00 | 2024-04-20 | ||
| Ambeed | A595710-5mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 98+% | 5mg |
$364.0 | 2025-02-27 | |
| TargetMol Chemicals | TN2514-1mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 1mg |
¥ 6450 | 2024-07-20 | ||
| TargetMol Chemicals | TN2514-1mg |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one |
1251830-57-5 | 1mg |
¥ 6450 | 2024-07-24 |
1,7-Bis(4-hydroxyphenyl)hept-6-en-3-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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